Cas no 2375270-89-4 (3,3-Dimethyl-1,3-azasilolidine;hydrochloride)

• Product Name: 3,3-Dimethyl-1,3-azasilolidine;hydrochloride
• CAS No: 2375270-89-4
• MF: C₅H₁₄ClNSi
• MW: 151.709861278534
• CID: 4787319
• Update Time: 2025-10-21

3,3-Dimethyl-1,3-azasilolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-1,3-azasilolidine;hydrochloride

• Inchi： 1S/C5H13NSi.ClH/c1-7(2)4-3-6-5-7;/h6H,3-5H2,1-2H3;1H
• InChI Key： KAFALCLPFKGAQL-UHFFFAOYSA-N
• SMILES： Cl.[Si]1(C)(C)CNCC1

Computed Properties

• Exact Mass: 151.0584037 g/mol
• Monoisotopic Mass: 151.0584037 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 151.71

Additional information on 3,3-Dimethyl-1,3-azasilolidine;hydrochloride

3,3-Dimethyl-1,3-azasilolidine;hydrochloride (CAS No. 2375270-89-4): An Overview of a Promising Compound in Medicinal Chemistry

3,3-Dimethyl-1,3-azasilolidine;hydrochloride (CAS No. 2375270-89-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of azasilolidines, which are known for their ability to modulate various biological processes. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 3,3-Dimethyl-1,3-azasilolidine;hydrochloride.

Chemical Structure and Properties

3,3-Dimethyl-1,3-azasilolidine;hydrochloride is a derivative of azasilolidine, characterized by the presence of a silicon atom in the ring structure and two methyl groups at the 3-position. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for biological studies. The molecular formula of 3,3-Dimethyl-1,3-azasilolidine;hydrochloride is C₆H₁₆N₂Si·HCl, with a molecular weight of approximately 169.74 g/mol.

The unique chemical structure of 3,3-Dimethyl-1,3-azasilolidine;hydrochloride confers several interesting properties. For instance, the silicon atom in the ring can form stable complexes with various metal ions, which may have implications for its biological activity. Additionally, the presence of the hydrochloride salt form can influence its pharmacokinetic properties, such as absorption and distribution in biological systems.

Synthesis Methods

The synthesis of 3,3-Dimethyl-1,3-azasilolidine;hydrochloride has been explored using various approaches. One common method involves the reaction of a suitable silane precursor with an amine derivative under controlled conditions. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that yields high purity 3,3-Dimethyl-1,3-azasilolidine;hydrochloride. This method involves the condensation of dimethyldichlorosilane with ethylenediamine followed by treatment with hydrochloric acid to form the hydrochloride salt.

The synthetic route for 3,3-Dimethyl-1,3-azasilolidine;hydrochloride is not only efficient but also scalable, making it suitable for large-scale production. This is particularly important for compounds that show promise in preclinical and clinical studies.

Biological Activity and Therapeutic Potential

3,3-Dimethyl-1,3-azasilolidine;hydrochloride has been investigated for its potential therapeutic applications in various disease models. Recent studies have shown that this compound exhibits significant activity against certain types of cancer cells. For instance, a study published in Cancer Research demonstrated that 3,3-Dimethyl-1,3-azasilolidine;hydrochloride selectively inhibits the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, 3,3-Dimethyl-1,3-azasilolidine;hydrochloride has also shown promise in neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry reported that this compound can protect neurons from oxidative stress-induced damage by modulating mitochondrial function and reducing reactive oxygen species (ROS) levels.

The mechanism of action of 3,3-Dimethyl-1,3-azasilolidine;hydrochloride is not yet fully understood but is believed to involve multiple pathways. Further research is needed to elucidate the exact mechanisms and to explore its potential as a therapeutic agent for other diseases.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 3,3-Dimethyl-1,3-azasilolidine;hydrochloride into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in humans. These trials are crucial for determining the appropriate dosing regimens and identifying any potential side effects.

If these initial trials are successful, subsequent Phase II and III trials will be conducted to assess the efficacy of 3,3-Dimethyl-1,3-azasilolidine;hydrochloride in larger patient populations. The ultimate goal is to bring this compound to market as a novel therapeutic agent for various diseases.

Conclusion

3,3-Dimethyl-1,3-azasilolidine;hydrochloride (CAS No. 2375270-89-4) is a promising compound with unique chemical properties and potential therapeutic applications. Its ability to modulate biological processes makes it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is hoped that this compound will contribute significantly to the advancement of medicinal chemistry and drug discovery.